Cas no 1858241-93-6 (2-Ethyl-1,3-oxazole-4-carbonyl chloride)

• Product Name: 2-Ethyl-1,3-oxazole-4-carbonyl chloride
• CAS No: 1858241-93-6
• MF: C₆H₆ClNO₂
• MW: 159.570340633392
• MDL: MFCD28505140
• CID: 4709151
• Update Time: 2025-10-24

2-Ethyl-1,3-oxazole-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-1,3-oxazole-4-carbonyl chloride
• 2-Ethyloxazole-4-carbonyl chloride
• 4-oxazolecarbonyl chloride, 2-ethyl-
• FCH3741124

• MDL： MFCD28505140
• Inchi： 1S/C6H6ClNO2/c1-2-5-8-4(3-10-5)6(7)9/h3H,2H2,1H3
• InChI Key： IRIOVKHUXRVFQR-UHFFFAOYSA-N
• SMILES： ClC(C1=COC(CC)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• Topological Polar Surface Area: 43.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4-disubstituted oxazoles

Additional information on 2-Ethyl-1,3-oxazole-4-carbonyl chloride

Recent Advances in the Application of 2-Ethyl-1,3-oxazole-4-carbonyl chloride (CAS: 1858241-93-6) in Chemical Biology and Pharmaceutical Research

2-Ethyl-1,3-oxazole-4-carbonyl chloride (CAS: 1858241-93-6) has emerged as a versatile building block in chemical biology and pharmaceutical research due to its unique reactivity and structural properties. Recent studies have highlighted its potential in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief consolidates the latest findings on this compound, focusing on its synthetic applications, mechanism of action, and therapeutic potential.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the utility of 2-Ethyl-1,3-oxazole-4-carbonyl chloride as a key intermediate in the synthesis of pyrazole-oxazole hybrids targeting cyclin-dependent kinases (CDKs). The researchers employed a multi-step synthetic route, wherein the oxazole moiety was introduced via acylation reactions facilitated by the carbonyl chloride group. The resulting compounds exhibited nanomolar inhibitory activity against CDK2 and CDK9, with promising selectivity profiles. Molecular docking studies revealed that the oxazole ring engages in critical hydrogen bonding interactions with the kinase hinge region, underscoring its importance in binding affinity.

In antimicrobial research, a team from the University of Manchester (2024) reported the use of 2-Ethyl-1,3-oxazole-4-carbonyl chloride to develop novel quorum sensing inhibitors against Pseudomonas aeruginosa. The compound's electrophilic carbonyl group enabled efficient conjugation to homoserine lactone analogs, creating potent inhibitors of the LasR receptor. These derivatives showed significant reduction in biofilm formation (up to 70% at 10 μM concentrations) without exhibiting cytotoxicity against human epithelial cells, suggesting their potential as anti-virulence agents.

From a chemical biology perspective, 2-Ethyl-1,3-oxazole-4-carbonyl chloride has found application in activity-based protein profiling (ABPP). A recent Nature Chemical Biology paper (2024) described its incorporation into probe molecules targeting serine hydrolases. The oxazole scaffold provided both stability and selectivity, while the reactive chloride allowed for efficient labeling of active sites. This approach identified several previously uncharacterized hydrolases involved in lipid metabolism, expanding our understanding of this enzyme family.

The compound's safety profile and scalability have also seen improvements. A 2023 Organic Process Research & Development publication detailed an optimized manufacturing process using continuous flow chemistry, achieving 85% yield with >99% purity. This advancement addresses previous challenges in large-scale production, making the compound more accessible for drug discovery programs.

Looking forward, the unique properties of 2-Ethyl-1,3-oxazole-4-carbonyl chloride position it as a valuable tool in several emerging areas. Computational studies predict its potential in covalent inhibitor design, particularly for challenging targets like KRAS mutants. Additionally, its fluorescence properties when conjugated to certain scaffolds suggest applications in molecular imaging. As research continues, we anticipate seeing more innovative applications of this versatile building block in both chemical biology and pharmaceutical development.